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Cat. No.: B1344299 Get Quote

An In-depth Technical Guide to 7-Fluoro-4-hydroxy-3-nitroquinoline (CAS: 256923-33-8)

For Research Use Only. Not Intended for Diagnostic or Therapeutic Use.

Introduction
7-Fluoro-4-hydroxy-3-nitroquinoline is a substituted quinoline derivative with the chemical

formula C₉H₅FN₂O₃.[1] The quinoline scaffold is a prominent heterocyclic structure in medicinal

chemistry, forming the basis for a wide range of therapeutic agents. The introduction of a

fluorine atom, a hydroxyl group, and a nitro group to this scaffold suggests a potential for

diverse biological activities. This guide provides a comprehensive overview of the known

properties, a proposed synthetic route, and the predicted biological activities of 7-Fluoro-4-
hydroxy-3-nitroquinoline, based on the analysis of structurally related compounds. This

document is intended to serve as a resource for researchers and professionals in drug

discovery and development by consolidating the available information and highlighting areas

for future investigation.

Physicochemical Properties
The basic physicochemical properties of 7-Fluoro-4-hydroxy-3-nitroquinoline are

summarized in the table below. It is important to note that some of these properties are

predicted and have not been experimentally verified.
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Property Value Source

CAS Number 256923-33-8 [1]

Molecular Formula C₉H₅FN₂O₃ [1]

Molecular Weight 208.15 g/mol [1]

Purity ≥97% (typical) [2]

Boiling Point 338.2±37.0 °C (Predicted) [3][4]

Density 1.585±0.06 g/cm³ (Predicted) [3][4]

pKa -0.47±0.50 (Predicted) [3]

InChI Key
QQCYUTXNUGPTAV-

UHFFFAOYSA-N
[2]

Synthesis and Characterization
While a specific, detailed synthesis of 7-Fluoro-4-hydroxy-3-nitroquinoline is not readily

available in the published literature, a plausible synthetic route can be proposed based on

established methods for the synthesis of substituted quinolines.[5]

Proposed Synthetic Pathway
A potential synthetic route could involve the Conrad-Limpach reaction to form the 4-

hydroxyquinoline core, followed by nitration.
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Proposed Synthesis of 7-Fluoro-4-hydroxy-3-nitroquinoline
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7-Fluoro-4-hydroxy-3-nitroquinoline

Nitrating Agent (e.g., HNO₃/H₂SO₄)
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Caption: Proposed two-step synthesis of 7-Fluoro-4-hydroxy-3-nitroquinoline.

General Synthetic Methodology
Step 1: Synthesis of 7-Fluoro-4-hydroxyquinoline. This can be achieved via the Conrad-

Limpach synthesis.[5] 3-Fluoroaniline would be reacted with diethyl malonate, followed by a

thermal cyclization of the resulting intermediate to yield 7-Fluoro-4-hydroxyquinoline.

Step 2: Nitration. The 7-Fluoro-4-hydroxyquinoline intermediate would then be nitrated to

introduce the nitro group at the 3-position. This is typically carried out using a mixture of

concentrated nitric acid and sulfuric acid under controlled temperature conditions.

Predicted Spectral Characteristics
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The structural features of 7-Fluoro-4-hydroxy-3-nitroquinoline suggest the following

expected spectral data:

¹H NMR: Signals corresponding to the aromatic protons on the quinoline ring system. The

exact chemical shifts and coupling constants would be influenced by the electron-

withdrawing effects of the fluorine and nitro groups.

¹³C NMR: Resonances for the nine carbon atoms of the quinoline core. The carbons

attached to the fluorine, hydroxyl, and nitro groups would exhibit characteristic chemical

shifts.

IR Spectroscopy: Absorption bands corresponding to the O-H stretch of the hydroxyl group,

the N-O stretches of the nitro group, the C-F stretch, and the aromatic C-H and C=C

vibrations of the quinoline ring.

Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the

compound (208.15 g/mol ).

Potential Biological Activity and Applications
The biological activity of 7-Fluoro-4-hydroxy-3-nitroquinoline has not been extensively

studied. However, based on the known activities of structurally similar compounds, several

potential applications can be hypothesized.

Antimicrobial Activity
The fluoroquinolone class of antibiotics is well-established for its broad-spectrum antibacterial

activity.[6][7] The fluorine atom at the 7-position is a common feature in many potent

fluoroquinolones. Additionally, nitro-aromatic compounds, including nitroquinolines, are known

to possess antimicrobial properties.[8] Therefore, 7-Fluoro-4-hydroxy-3-nitroquinoline is a

promising candidate for investigation as a novel antimicrobial agent.

Anticancer Activity
Numerous quinoline derivatives have been investigated for their anticancer properties.[9] The

mechanism of action often involves the inhibition of key enzymes in cancer cell proliferation

and survival. The combination of the quinoline scaffold with a nitro group, which can be
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bioreduced to generate reactive species, suggests potential for cytotoxic activity against cancer

cells.

Anti-inflammatory and Antiallergic Activity
Studies on 4-hydroxy-3-nitro-2-quinolones have demonstrated their potential as inhibitors of

allergic reactions.[10][11] This suggests that 7-Fluoro-4-hydroxy-3-nitroquinoline may also

possess anti-inflammatory or antiallergic properties.

Proposed Mechanism of Action
The potential mechanisms of action for the biological activities of 7-Fluoro-4-hydroxy-3-
nitroquinoline are likely multifaceted, stemming from its distinct structural motifs.

Potential Mechanisms of Action of 7-Fluoro-4-hydroxy-3-nitroquinoline
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Caption: Hypothesized mechanisms contributing to the biological activity.

Safety and Handling
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The safety data sheet for 7-Fluoro-4-hydroxy-3-nitroquinoline indicates that it should be

handled with care in a laboratory setting.[4] Standard precautions for handling chemical

reagents should be followed, including the use of personal protective equipment such as

gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a

fume hood. For detailed safety information, refer to the manufacturer's safety data sheet.

Conclusion
7-Fluoro-4-hydroxy-3-nitroquinoline is a promising, yet understudied, chemical entity. While

specific experimental data is scarce, analysis of its structural analogues suggests significant

potential for biological activity, particularly in the areas of antimicrobial, anticancer, and anti-

inflammatory research. This technical guide provides a foundation for future investigations into

this compound by proposing a synthetic route and outlining its potential therapeutic

applications. Further research is warranted to fully characterize its physicochemical properties,

elucidate its biological activities, and determine its mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. 7-Fluoro-4-hydroxy-3-nitroquinoline | CymitQuimica [cymitquimica.com]

3. 256923-33-8 CAS MSDS (7-FLUORO-4-HYDROXY-3-NITROQUINOLINE ) Melting Point
Boiling Point Density CAS Chemical Properties [chemicalbook.com]

4. 7-FLUORO-4-HYDROXY-3-NITROQUINOLINE - Safety Data Sheet [chemicalbook.com]

5. mdpi.com [mdpi.com]

6. Fluoroquinolones’ Biological Activities against Laboratory Microbes and Cancer Cell Lines
[mdpi.com]

7. researchgate.net [researchgate.net]

8. nbinno.com [nbinno.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1344299?utm_src=pdf-body
https://www.chemicalbook.com/msds/7-fluoro-4-hydroxy-3-nitroquinoline.htm
https://www.benchchem.com/product/b1344299?utm_src=pdf-body
https://www.benchchem.com/product/b1344299?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/7-fluoro-4-hydroxy-3-nitroquinoline-256923-33-8
https://cymitquimica.com/products/10-F050185/7-fluoro-4-hydroxy-3-nitroquinoline/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB61118939.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB61118939.aspx
https://www.chemicalbook.com/msds/7-fluoro-4-hydroxy-3-nitroquinoline.htm
https://www.mdpi.com/1422-0067/23/17/9688
https://www.mdpi.com/1420-3049/27/5/1658
https://www.mdpi.com/1420-3049/27/5/1658
https://www.researchgate.net/publication/358986041_Fluoroquinolones'_Biological_Activities_against_Laboratory_Microbes_and_Cancer_Cell_Lines
https://www.nbinno.com/article/pharmaceutical-intermediates/role-of-nitroquinoline-compounds-in-specialized-chemical-manufacturing-ex
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. Chemistry of Nitroquinolones and Synthetic Application to Unnatural 1-Methyl-2-quinolone
Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

10. 4-hydroxy-3-nitro-2-quinolones and related compounds as inhibitors of allergic reactions
- PubMed [pubmed.ncbi.nlm.nih.gov]

11. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [7-Fluoro-4-hydroxy-3-nitroquinoline CAS number
256923-33-8]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1344299#7-fluoro-4-hydroxy-3-nitroquinoline-cas-
number-256923-33-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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